Cas no 1021089-94-0 (2-[1-(benzenesulfonyl)piperidin-2-yl]-N-(3,4-difluorophenyl)acetamide)

• Product Name: 2-[1-(benzenesulfonyl)piperidin-2-yl]-N-(3,4-difluorophenyl)acetamide
• CAS No: 1021089-94-0
• MF: C₁₉H₂₀F₂N₂O₃S
• MW: 394.435510635376
• CID: 6052932
• PubChem ID: 44015469
• Update Time: 2025-07-21

2-[1-(benzenesulfonyl)piperidin-2-yl]-N-(3,4-difluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[1-(benzenesulfonyl)piperidin-2-yl]-N-(3,4-difluorophenyl)acetamide
• 2-Piperidineacetamide, N-(3,4-difluorophenyl)-1-(phenylsulfonyl)-
• AKOS024633883
• 1021089-94-0
• F2267-0061
• N-(3,4-difluorophenyl)-2-(1-(phenylsulfonyl)piperidin-2-yl)acetamide

• Inchi： 1S/C19H20F2N2O3S/c20-17-10-9-14(12-18(17)21)22-19(24)13-15-6-4-5-11-23(15)27(25,26)16-7-2-1-3-8-16/h1-3,7-10,12,15H,4-6,11,13H2,(H,22,24)
• InChI Key： PQVCFTPYLVOABT-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=CC=C2)(=O)=O)CCCCC1CC(NC1=CC=C(F)C(F)=C1)=O

Computed Properties

• Exact Mass: 394.11627000g/mol
• Monoisotopic Mass: 394.11627000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.352±0.06 g/cm3(Predicted)
• pka: 13.16±0.70(Predicted)

Additional information on 2-[1-(benzenesulfonyl)piperidin-2-yl]-N-(3,4-difluorophenyl)acetamide

Research Brief on 2-[1-(Benzenesulfonyl)piperidin-2-yl]-N-(3,4-difluorophenyl)acetamide (CAS: 1021089-94-0)

2-[1-(Benzenesulfonyl)piperidin-2-yl]-N-(3,4-difluorophenyl)acetamide (CAS: 1021089-94-0) is a synthetic small molecule that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases. The presence of the benzenesulfonyl and difluorophenyl moieties suggests possible interactions with specific biological targets, making it a promising candidate for further pharmacological evaluation.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. In vitro assays have demonstrated its ability to modulate key signaling pathways, including those involving G-protein-coupled receptors (GPCRs) and ion channels. Preliminary data indicate that 2-[1-(benzenesulfonyl)piperidin-2-yl]-N-(3,4-difluorophenyl)acetamide exhibits selective binding affinity for certain receptor subtypes, which could explain its observed effects in cellular models of neurodegeneration and inflammation.

The synthesis and optimization of this compound have also been a subject of interest. Researchers have employed advanced synthetic strategies to improve its pharmacokinetic properties, such as solubility and metabolic stability. Structure-activity relationship (SAR) studies have identified critical functional groups that contribute to its bioactivity, paving the way for the development of derivatives with enhanced efficacy and reduced off-target effects.

In vivo studies have provided further insights into the therapeutic potential of this molecule. Animal models of neuropathic pain and chronic inflammation have shown promising results, with the compound demonstrating significant efficacy in reducing symptom severity. These findings are supported by histopathological and biochemical analyses, which reveal its ability to modulate inflammatory mediators and neuronal activity.

Despite these advancements, challenges remain in the clinical translation of 2-[1-(benzenesulfonyl)piperidin-2-yl]-N-(3,4-difluorophenyl)acetamide. Issues such as bioavailability, potential toxicity, and the need for targeted delivery systems must be addressed in future research. Collaborative efforts between chemists, biologists, and clinicians will be essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, 2-[1-(benzenesulfonyl)piperidin-2-yl]-N-(3,4-difluorophenyl)acetamide represents a promising candidate for the treatment of CNS and inflammatory disorders. Its unique chemical structure and demonstrated biological activity warrant further investigation, with the ultimate goal of developing a safe and effective therapeutic agent. Ongoing research efforts are expected to provide deeper insights into its mechanisms of action and potential clinical applications.